Tetrahydropyran-2-carbonyl chloride
Cat. No. B2829042
Key on ui cas rn:
40053-81-4
M. Wt: 148.59
InChI Key: CDKSDHJUTXTPHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:10][C:11]([C:12]([Cl:13])=[O:14])=[O:15].[Cl:16][CH2:17][Cl:18].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23].[O:1]1[CH:2]([C:7](=[O:8])[OH:9])[CH2:3][CH2:4][CH2:5][CH2:6]1>>[O:1]1[CH:2]([C:7](=[O:9])[Cl:10])[CH2:3][CH2:4][CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C(Cl)C(=O)Cl
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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ClCCl
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(O)C1CCCCO1
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
O=C(Cl)C1CCCCO1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
